Cas no 77837-46-8 (4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide)

4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide is a sulfonamide derivative characterized by its amino and dimethylaminoethyl functional groups. This compound exhibits potential utility in pharmaceutical and chemical research due to its structural features, which may confer bioactivity or serve as an intermediate in synthesis. The presence of both sulfonamide and tertiary amine moieties enhances its solubility and reactivity, making it suitable for further derivatization. Its well-defined molecular structure allows for precise applications in drug development, particularly in targeting bacterial or enzymatic pathways. The compound's stability and purity are critical for reproducible experimental outcomes, ensuring reliability in research settings.
4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide structure
77837-46-8 structure
Product Name:4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide
CAS No:77837-46-8
MF:C10H17N3O2S
MW:243.325880765915
CID:1789471
PubChem ID:203438
Update Time:2025-06-30

4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-N-[2-(dimethylamino)ethyl]-
    • 4-amino-N-(2-(dimethylamino)ethyl)benzenesulfonamide
    • 4-AMINO-N-[2-(DIMETHYLAMINO)ETHYL]BENZENESULFONAMIDE
    • EN300-51806
    • DTXSID00162632
    • CS-0250667
    • N-[2-(dimethylamino)-ethyl]-sulphanilic acid amide
    • DB-295207
    • 14417-12-0
    • NSC688990
    • SCHEMBL4065569
    • HERALKCUSVEQOM-UHFFFAOYSA-N
    • Sulfanilamide, N(sup 1)-(2-(dimethylamino)ethyl)-
    • Z278031304
    • NSC-688990
    • N(sup 1)-(2-(Dimethylamino)ethyl)sulfanilamide
    • CHEMBL1968142
    • 4-amino-N-[2-(dimethylamino)ethyl]benzene-1-sulfonamide
    • 4-amino-N-(2-dimethylaminoethyl)benzenesulfonamide
    • AKOS000141298
    • G53799
    • N-[2-(N',N'-Dimethylamino)ethyl]4-aminobenzenesulfonamide
    • SB81218
    • NCI60_032063
    • 77837-46-8
    • 4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide
    • Inchi: 1S/C10H17N3O2S/c1-13(2)8-7-12-16(14,15)10-5-3-9(11)4-6-10/h3-6,12H,7-8,11H2,1-2H3
    • InChI Key: HERALKCUSVEQOM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NCCN(C)C)(=O)=O

Computed Properties

  • Exact Mass: 243.10431
  • Monoisotopic Mass: 243.10414797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 75.43

4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide Pricemore >>

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Additional information on 4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide

Comprehensive Overview of 4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide (CAS No. 77837-46-8)

4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide, identified by its CAS number 77837-46-8, is a specialized organic compound with a unique molecular structure. This compound belongs to the sulfonamide class, characterized by the presence of an amino group and a dimethylaminoethyl substituent. Its chemical properties make it a subject of interest in pharmaceutical research, material science, and biochemical applications. The compound's molecular formula and structural features contribute to its versatility in synthetic chemistry and drug development.

In recent years, the demand for sulfonamide derivatives has surged due to their potential therapeutic applications. Researchers are particularly interested in 4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide for its possible role in modulating enzyme activity or serving as a precursor for novel drug candidates. Its chemical stability and solubility profile make it suitable for various experimental conditions, aligning with current trends in high-throughput screening and precision medicine.

The synthesis of CAS 77837-46-8 involves multi-step organic reactions, often starting from benzene derivatives. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, modern synthetic routes aim to minimize waste and improve yield, addressing environmental concerns while maintaining cost-effectiveness.

One of the most frequently asked questions about 4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide revolves around its biological activity. Preliminary studies suggest interactions with specific protein targets, though further validation is required. This aligns with the broader scientific community's focus on targeted therapies and small-molecule inhibitors. Additionally, its potential applications in diagnostic imaging and bioconjugation are under exploration, reflecting the compound's adaptability.

From an industrial perspective, 77837-46-8 is valued for its role in specialty chemicals and intermediate synthesis. Companies engaged in custom synthesis and contract research often seek this compound for proprietary projects. Its compatibility with automated synthesis platforms further enhances its appeal in combinatorial chemistry and drug discovery pipelines.

Safety and handling protocols for 4-Amino-N-2-(dimethylamino)ethylbenzene-1-sulfonamide adhere to standard laboratory practices. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. This cautious approach resonates with the increasing global focus on laboratory safety standards and occupational health.

The future of CAS 77837-46-8 lies in its integration with emerging technologies like AI-driven drug design and computational chemistry. As researchers uncover more about its structure-activity relationships (SAR), the compound may find new roles in personalized medicine or biomaterials engineering. Its relevance in academic research and industrial R&D ensures sustained interest for years to come.

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